Cas no 81930-82-7 (2-[3-(4-Oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-2-yl)phenyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-4-one)
![2-[3-(4-Oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-2-yl)phenyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-4-one structure](https://www.kuujia.com/scimg/cas/81930-82-7x500.png)
81930-82-7 structure
Product name:2-[3-(4-Oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-2-yl)phenyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-4-one
2-[3-(4-Oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-2-yl)phenyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-2-yl)phenyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-4-one
- NSC354315
- 81930-82-7
- DTXSID30320061
- NSC-354315
- 2-[3-(4-Oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-2-yl)phenyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-4-one
-
- Inchi: InChI=1S/C26H20N2O4S2/c29-25-19-15-8-1-3-10-17(15)33-23(19)27-21(31-25)13-6-5-7-14(12-13)22-28-24-20(26(30)32-22)16-9-2-4-11-18(16)34-24/h5-7,12H,1-4,8-11H2
- InChI Key: NIJSCUBDEUFAEZ-UHFFFAOYSA-N
- SMILES: C1CCC2=C(C1)C3=C(S2)N=C(OC3=O)C4=CC(=CC=C4)C5=NC6=C(C7=C(S6)CCCC7)C(=O)O5
Computed Properties
- Exact Mass: 488.086
- Monoisotopic Mass: 488.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 2
- Complexity: 866
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 134Ų
Experimental Properties
- Density: 1.64
- Boiling Point: 707.4°C at 760 mmHg
- Flash Point: 381.6°C
- Refractive Index: 1.832
- PSA: 142.68000
- LogP: 5.90400
2-[3-(4-Oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-2-yl)phenyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-4-one Related Literature
-
1. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
-
Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
-
4. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
81930-82-7 (2-[3-(4-Oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-2-yl)phenyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-4-one) Related Products
- 2137463-12-6(4-amino-1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.4nonane-2,2-dione)
- 2138376-64-2(tert-butyl 2-3-(aminomethyl)cyclobutylacetate)
- 2249799-34-4((3S,5R)-Fluvastatin D6)
- 1240616-45-8(4-Phenyloxazole-5-carbaldehyde)
- 1361835-23-5(5-Chloro-2',6'-dichloro-2-fluoro-biphenyl-4-carboxylic acid)
- 112093-28-4(Endoxifen (Z-isomer))
- 1094456-69-5(1-{3-methyl-5H,6H,7H-indeno5,6-bfuran-2-yl}ethan-1-amine)
- 899956-30-0(N'-(2H-1,3-benzodioxol-5-yl)-N-3-(1H-imidazol-1-yl)propylethanediamide)
- 25395-28-2((2-chloro-2-phenylacetyl)urea)
- 2680729-81-9(6-chloro-4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
